Cas no 2464-23-5 (2-oxo-3-sulfanylpropanoic acid)

• Product Name: 2-oxo-3-sulfanylpropanoic acid
• CAS No: 2464-23-5
• MF: C₃H₄O₃S
• MW: 120.127059936523
• CID: 256902
• PubChem ID: 98
• Update Time: 2025-10-28

2-oxo-3-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-2-oxo-
• 3-MERCAPTO-PYRUVATE
• 3-Mercapto-2-oxopropionic acid
• 3-Mercaptopyruvic acid
• b-Mercaptopyruvic acid
• b-Thiopyruvic acid
• Mercaptopyruvic acid
• Pyruvicacid, mercapto- (6CI,7CI,8CI)
• 2-oxo-3-sulfanylpropanoic acid
• thiopyruvate
• beta-thiopyruvate
• Pyruvic acid, mercapto- (6CI,7CI,8CI)
• PYRUVIC ACID, MERCAPTO-
• BRN 1747058
• EN300-1166901
• DTXSID20862960
• beta-3-mercapto-2-oxo-propanoate
• FT-0696976
• GTPL5118
• Q4634163
• mercaptopyruvate
• CHEBI:16208
• AKOS006223734
• propanoic acid, 3-mercapto-2-oxo-
• SCHEMBL188201
• UNII-5Z1F5OW4YB
• beta-mercaptopyruvate
• 4-03-00-01936 (Beilstein Handbook Reference)
• beta-Mercaptopyruvic acid
• beta-Thiopyruvic acid
• 2-oxo-3-sulfanylpropanoicacid
• 3-Mercapto-2-oxopropanoic acid
• C00957
• 2464-23-5
• 5Z1F5OW4YB
• beta-3-mercapto-2-oxo-propanoic acid
• .BETA.-THIOPYRUVIC ACID
• PD051014
• 3-mercapto-pyruvic acid
• Propanoic acid, 3-mercapto-2-oxo- (9CI)
• 3-mercaptopyruvate
• Pyruvic acid, 3-mercapto-

• Inchi： 1S/C3H4O3S/c4-2(1-7)3(5)6/h7H,1H2,(H,5,6)
• InChI Key： OJOLFAIGOXZBCI-UHFFFAOYSA-N
• SMILES： SCC(C(=O)O)=O

Computed Properties

• Exact Mass: 119.98812
• Monoisotopic Mass: 119.98811516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 227.7±23.0 ºC (760 Torr),
• Flash Point: 91.5±22.6 ºC,
• Solubility: Dissolution (61 g/l) (25 º C),
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on 2-oxo-3-sulfanylpropanoic acid

2-Oxo-3-Sulfanylpropanoic Acid (CAS No. 2464-23-5): A Comprehensive Overview

2-Oxo-3-Sulfanylpropanoic Acid, also known by its CAS registry number 2464-23-5, is a sulfur-containing organic compound with the molecular formula C₃H₆O₂S. This compound belongs to the class of thioamides and is characterized by its unique chemical structure, which includes a sulfanyl group (-SH) attached to the third carbon of a propanoic acid backbone. The presence of the sulfanyl group imparts distinctive chemical properties, making this compound a subject of interest in various fields, including organic synthesis, pharmacology, and materials science.

The compound's structure, featuring a ketone group (C=O) and a sulfanyl group, makes it highly reactive under certain conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The sulfanyl group's ability to act as a nucleophile or electrophile depending on the reaction conditions has been particularly valuable in these applications.

One of the most promising areas of research involving 2-Oxo-3-Sulfanylpropanoic Acid is its application in drug discovery. Scientists have investigated its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. A 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. This finding has opened new avenues for developing treatments for chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 2-Oxo-3-Sulfanylpropanoic Acid has shown potential in materials science. Researchers have explored its use as a building block for constructing sulfur-rich polymers, which exhibit improved thermal stability and mechanical properties. A recent study in *Macromolecules* highlighted how this compound can be polymerized under mild conditions to form materials with applications in high-performance adhesives and coatings.

The synthesis of 2-Oxo-3-Sulfanylpropanoic Acid typically involves multi-step reactions starting from simple precursors like thiourea or thioacetamide. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly reduced reaction times and improved yields, making this compound more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of 2-Oxo-3-Sulfanylpropanoic Acid is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural environments. This characteristic makes it a more sustainable choice compared to other sulfur-containing compounds with longer environmental lifespans.

In conclusion, 2-Oxo-3-Sulfanylpropanoic Acid (CAS No. 2464-23-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry and pharmacology. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.